Cas no 55251-46-2 (4-Methoxy-N-methyl-N-phenylaniline)

• Product Name: 4-Methoxy-N-methyl-N-phenylaniline
• CAS No: 55251-46-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 943596
• PubChem ID: 3735178
• Update Time: 2025-10-30

4-Methoxy-N-methyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-methyl-N-phenylaniline
• (4-methoxy-phenyl)-methyl-phenyl-amine
• N-(4-methoxyphenyl)-N-methylaniline
• (4-methoxyphenyl)-methylphenylamine
• 4-methoxy-n-methyl diphenylamine
• 4-methoxy-N-methyl-N-phenyl-aniline
• 4-methoxy-N-methyl-N-phenylbenzenamine
• N-(4-methoxyphenyl)-N-methylphenylamine
• N-methyl-(p-methoxyphenyl)phenylamine
• N-methyl-N-(4-methoxyphenyl)aniline
• N-methyl-N-p-methoxyphenylaniline
• N-methyl-N-phenyl-p-anisidine
• AKOS015964459
• SB78822
• A830556
• SCHEMBL5277509
• J-501423
• 55251-46-2
• DTXSID10395717

• Inchi： 1S/C14H15NO/c1-15(12-6-4-3-5-7-12)13-8-10-14(16-2)11-9-13/h3-11H,1-2H3
• InChI Key： JYNABQRMIKWGTK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 3.46310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Methoxy-N-methyl-N-phenylaniline

Comprehensive Overview of 4-Methoxy-N-methyl-N-phenylaniline (CAS No. 55251-46-2)

4-Methoxy-N-methyl-N-phenylaniline, also known by its CAS number 55251-46-2, is a specialized organic compound widely used in pharmaceutical intermediates, dye synthesis, and advanced material research. This aromatic amine derivative features a methoxy group (-OCH₃) and a methylated phenylamino structure, making it a versatile building block in synthetic chemistry. Its molecular formula C₁₄H₁₅NO and molecular weight of 213.28 g/mol underscore its relevance in precision applications.

In recent years, the demand for 4-Methoxy-N-methyl-N-phenylaniline has surged due to its role in developing OLED materials and photovoltaic devices, aligning with global trends in renewable energy and sustainable technology. Researchers frequently search for "55251-46-2 solubility" or "4-Methoxy-N-methyl-N-phenylaniline synthesis," reflecting its technical significance. The compound’s stability under controlled conditions and compatibility with cross-coupling reactions further enhance its utility in modern organic synthesis.

From an industrial perspective, CAS 55251-46-2 is pivotal in producing high-performance dyes and liquid crystal displays (LCDs). Its methoxy group contributes to electron-donating properties, optimizing color fastness in textile applications. Environmental concerns have also driven interest in "green synthesis of 4-Methoxy-N-methyl-N-phenylaniline," with studies exploring catalytic methods to reduce waste. Regulatory compliance (e.g., REACH, FDA) remains a key focus, ensuring safe handling without hazardous byproducts.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for characterizing 55251-46-2 purity, addressing quality control challenges. The compound’s melting point (≈80–82°C) and solubility in organic solvents (e.g., ethanol, acetone) are frequently documented in technical datasheets. Innovations in microreactor technology have streamlined its production, reducing batch variability—a topic gaining traction in "continuous flow synthesis of CAS 55251-46-2" queries.

Future applications of 4-Methoxy-N-methyl-N-phenylaniline may expand into bioconjugation and drug delivery systems, leveraging its structural motifs for targeted therapies. As industries prioritize eco-friendly chemicals, this compound’s adaptability positions it as a candidate for green chemistry initiatives. Collaborative research between academia and manufacturers continues to unlock its potential, answering search trends like "55251-46-2 toxicity profile" and "scalable production methods."